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Introduction

Intybin, also known as Lactucopicrin, is a sesquiterpene lactone found in plants such as
chicory (Cichorium intybus) and wild lettuce (Lactuca virosa).[1] Traditionally used for its
sedative and analgesic properties, recent in vitro studies have highlighted its potential as an
acetylcholinesterase (AChE) inhibitor.[1][2] Acetylcholinesterase is a critical enzyme that breaks
down the neurotransmitter acetylcholine in the synaptic cleft.[3][4] Inhibition of AChE leads to
increased levels of acetylcholine, a key therapeutic strategy for managing symptoms of
neurodegenerative diseases like Alzheimer's disease.[4][5][6] This document provides detailed
application notes and experimental protocols for assessing the acetylcholinesterase inhibitory
potential of Intybin.

Data Presentation

The inhibitory effects of Intybin (Lactucopicrin), its related compound Lactucin, and various
chicory root extracts on acetylcholinesterase activity are summarized below. The data is
derived from in vitro studies and presented as IC50 values, which represent the concentration
of the inhibitor required to reduce enzyme activity by 50%.

Table 1: In Vitro Acetylcholinesterase Inhibition by Pure Compounds
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Source Organism

Compound Target Enzyme IC50 Value (uM)
of Enzyme
) o Acetylcholinesterase »
Intybin (Lactucopicrin) 150.3 Not Specified
(AChE)
. Acetylcholinesterase Not specified in detail N
Lactucin ) ) Not Specified
(AChE) in the provided results

Source: MedchemExpress.com[7]

Table 2: In Vitro Acetylcholinesterase Inhibition by Chicory (Cichorium intybus) Root Extracts

Extract/Fraction IC50 (pmoliL)
Lactucin 299.02
Lactucopicrin 179.11
Purified Water-Methanol (70/30, v/v) Extract -
100.81

Fraction |
Purified Water-Methanol (70/30, v/v) Extract - 69 88
Fraction I '
Purified Water-Methanol (50/50, v/v) Extract -

_ 120.19
Fraction |
Purified Water-Methanol (50/50, v/v) Extract - 80.13

Fraction Il

Source: Jaskiewicz et al., 2022[8]

Signaling Pathway and Experimental Workflow

To visually represent the underlying mechanisms and procedures, the following diagrams have
been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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